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Compound of Interest

5-Bromo-2-(bromomethyl)-1,3-
Compound Name:
difluorobenzene

Cat. No.: B060537

An In-depth Technical Guide on the Material Safety of 5-Bromo-2-(bromomethyl)-1,3-
difluorobenzene

Disclaimer: The following information is a comprehensive guide based on available data for
structurally similar compounds. A specific Material Safety Data Sheet (MSDS) for 5-Bromo-2-
(bromomethyl)-1,3-difluorobenzene (CAS No. 162744-60-7) was not readily available.
Researchers, scientists, and drug development professionals should handle this compound
with caution, adhering to the safety protocols outlined for related hazardous materials.

Section 1: Chemical Identification and Physical
Properties

5-Bromo-2-(bromomethyl)-1,3-difluorobenzene, also known as 4-Bromo-2,6-difluorobenzyl
bromide, is an organic halogen compound.[1] Due to the presence of bromine and fluorine
atoms, it is a valuable reagent in organic synthesis, particularly for introducing bromo- and
fluoro-moieties into organic molecules and in the preparation of organometallic compounds and
pharmaceutical intermediates.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7HaBr2F2 [1]
Molar Mass 285.91 g/mol [1]
Appearance Colorless or yellowish liquid [1]

Approximately 1.85 - 1.991

Densit 1
y gL [1]
Boiling Point Approximately 220-222 °C [1]
Melting Point Approximately 19-22 °C [1]
] 53 °C (127 °F) (for a similar
Flash Point [2]
compound)

B Soluble in organic solvents like
Solubility _ [1]
ether and dichloromethane.

Section 2: Hazard Identification and GHS
Classification

This compound is considered a hazardous substance. The primary hazards are associated with
its flammability and its irritant effects on the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour.[2]
) o H315: Causes skin irritation.[2]
Skin corrosion/irritation 2
[3]
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation.[2][3]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation.[2][3]

Hazard Pictograms:

Hazard Pictograms

Exclamation Mark

Flame

Click to download full resolution via product page

Caption: GHS Pictograms for Flammable and Irritant Hazards.

Section 3: Experimental Protocols - Safety and

Handling

Given the hazardous nature of this chemical, strict adherence to safety protocols is mandatory.

The following methodologies are based on standard practices for handling similar hazardous

chemicals.

Personal Protective Equipment (PPE) Protocol
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A risk assessment should always be conducted before handling. The following PPE is
recommended:

o Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)
standards.[2]

» Hand Protection: Handle with compatible chemical-resistant gloves. Dispose of
contaminated gloves after use in accordance with good laboratory practices.[2]

o Skin and Body Protection: Wear impervious clothing. The type of protective equipment must
be selected according to the concentration and amount of the dangerous substance at the
specific workplace.[2]

» Respiratory Protection: Use a full-face respirator with multi-purpose combination (US) or type
ABEK (EN 14387) respirator cartridges as a backup to engineering controls where risk
assessment shows it is necessary.[2]

Chemical Handling Procedure

Don Appropriate PPE Work in a
(Gloves, Goggles, Lab Coat) Fume Hood IRETTELD @izl

Decontaminate Work Area
and Equipment

Start Handling Assess Risks |—> Doff PPE End Handling

Click to download full resolution via product page

Caption: Recommended workflow for safely handling the chemical.

Spill Response Protocol

In the event of a spill, the following steps should be taken:
o Evacuate: Evacuate unnecessary personnel from the area.[4]
» Ventilate: Ensure adequate ventilation.[2]

o Containment: Stop the leak if it is safe to do so. Dike the spill to prevent it from spreading.[4]
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o Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, or

universal binder.[2][5]

o Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal as hazardous waste.[2]

o Decontamination: Clean the spill area thoroughly.

Section 4: Toxicology and First Aid

The toxicological properties of 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene have not

been fully investigated. However, based on related compounds, it is expected to be harmful if

inhaled, swallowed, or absorbed through the skin.[2]

Table 3: Toxicological Information and First Aid Measures

Route of Exposure

Potential Health Effects

First Aid Measures

Inhalation

May cause respiratory tract

irritation.[2]

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.[2]

Skin Contact

Causes skin irritation. May be
harmful if absorbed through
the skin.[2]

Wash off with soap and plenty

of water. Consult a physician.

[2]

Eye Contact

Causes serious eye irritation.

[2]

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.[2]

Ingestion

May be harmful if swallowed.

Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.[2]

No component of similar products is identified as a probable, possible, or confirmed human

carcinogen by IARC or ACGIH at levels greater than or equal to 0.1%.[2]
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Exposure Occurs

| |

Inhalation Skin Contact Eye Contact Ingestion

: : : :

Rinse Eyes with Water
(15 mins)

| Consult a Physician -«

Move to Fresh Air Wash with Soap and Water Rinse Mouth with Water

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Section 5: Firefighting Measures and Stability

The compound is a flammable liquid and vapor.[2]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Hazardous Combustion Products: Under fire conditions, hazardous decomposition products
may form, including carbon oxides, hydrogen bromide gas, and hydrogen fluoride.[2]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus.

[2]
o Chemical Stability: Stable under recommended storage conditions.[2]
e Incompatible Materials: Strong oxidizing agents.[2]

» Conditions to Avoid: Heat, flames, and sparks.[2]
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Section 6: Storage and Disposal

o Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed and
away from heat and ignition sources.[2][5]

o Disposal: Dispose of this material as hazardous waste in accordance with local, state, and
federal regulations. Do not allow the product to enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]

2. cdnisotopes.com [cdnisotopes.com]

3. 5-Bromo-2-chloro-1,3-difluorobenzene | C6H2BrCIF2 | CID 2773258 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

5. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [5-Bromo-2-(bromomethyl)-1,3-difluorobenzene material
safety data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060537#5-bromo-2-bromomethyl-1-3-
difluorobenzene-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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